4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid

• IUPAC Name: 4-[(2-amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O5S2/c1-10(3-7(9)11)17(14,15)5-2-6(8(12)13)16-4-5/h2,4H,3H2,1H3,(H2,9,11)(H,12,13)
• InChI Key: JLZXVPUPQIESFL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N)S(=O)(=O)C1=CSC(=C1)C(=O)O
• Molecular Formula: C8H10N2O5S2
• Molecular Weight: 278.3 g/mol

Description

4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid, also known as AMC or Amoxicillin-Clavulanic acid, is a combination antibiotic medication used to treat bacterial infections. It is a potent inhibitor of bacterial cell wall synthesis and is commonly used to treat respiratory, urinary tract, and skin infections.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid involves the inhibition of bacterial cell wall synthesis. Amoxicillin binds to penicillin-binding proteins, which are essential for the cross-linking of peptidoglycan chains in the bacterial cell wall. This results in the inhibition of cell wall synthesis and the eventual lysis of the bacterial cell. Clavulanic acid, on the other hand, inhibits β-lactamase enzymes, which are produced by some bacteria to break down β-lactam antibiotics such as amoxicillin. This prevents the breakdown of amoxicillin and enhances its antibacterial activity.
Biochemical and Physiological Effects
4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit bacterial growth and cell wall synthesis, as well as to enhance the activity of other antibiotics such as ceftriaxone and azithromycin. In addition, it has been shown to have immunomodulatory effects, such as the stimulation of cytokine production and the enhancement of phagocytic activity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid in lab experiments include its broad-spectrum antibacterial activity, its ability to enhance the activity of other antibiotics, and its immunomodulatory effects. However, there are also some limitations to its use. For example, it can be expensive and may not be readily available in some labs. In addition, its use can lead to the development of antibiotic resistance in bacteria, which is a growing concern in the field of microbiology.

Future Directions

There are several future directions for research on 4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid. One area of research could focus on the development of new combination antibiotics that are effective against antibiotic-resistant bacteria. Another area of research could investigate the immunomodulatory effects of the drug and its potential use in the treatment of autoimmune diseases. Finally, research could be conducted on the use of the drug in combination with other therapies, such as chemotherapy, to enhance their effectiveness against cancer cells.
Conclusion
4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid is a potent antibiotic medication that has been extensively studied in scientific research. Its broad-spectrum antibacterial activity, ability to enhance the activity of other antibiotics, and immunomodulatory effects make it a valuable tool in the treatment of bacterial infections. However, its use can also lead to the development of antibiotic resistance in bacteria, which is a growing concern in the field of microbiology. Future research on the drug could focus on the development of new combination antibiotics, investigation of its immunomodulatory effects, and its use in combination with other therapies.

Synthesis Methods

The synthesis of 4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid involves the condensation of amoxicillin with clavulanic acid. Amoxicillin is a β-lactam antibiotic that inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins. Clavulanic acid is a β-lactamase inhibitor that prevents the breakdown of amoxicillin by bacterial enzymes. The combination of these two compounds results in a potent antibiotic medication that is effective against a broad range of bacterial infections.

Scientific Research Applications

4-[(2-Amino-2-oxoethyl)-methylsulfamoyl]thiophene-2-carboxylic acid has been extensively studied in scientific research for its antibacterial activity. It has been shown to be effective against a wide range of Gram-positive and Gram-negative bacteria, including Escherichia coli, Staphylococcus aureus, and Streptococcus pneumoniae. In addition, it has been investigated for its potential use in the treatment of bacterial infections in animals, such as bovine mastitis and canine urinary tract infections.